Cas no 1313855-79-6 (3-(Aminocarbonyl)amino-2-methylbenzoic acid)

• Product Name: 3-(Aminocarbonyl)amino-2-methylbenzoic acid
• CAS No: 1313855-79-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4693947
• Update Time: 2025-06-11

3-(Aminocarbonyl)amino-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(aminocarbonyl)amino]-2-methylbenzoic acid
• 2-Methyl-3-ureidobenzoic acid
• 3-(aminocarbonylamino)-2-methylbenzoic acid
• 3-(carbamoylamino)-2-methylbenzoic acid
• SBB072415
• ST099114
• T4157
• benzoic acid, 3-[(aminocarbonyl)amino]-2-methyl-
• 3-(Aminocarbonyl)amino-2-methylbenzoic acid

• Inchi： 1S/C9H10N2O3/c1-5-6(8(12)13)3-2-4-7(5)11-9(10)14/h2-4H,1H3,(H,12,13)(H3,10,11,14)
• InChI Key： BQYSYDVZYNZQJX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)NC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(Aminocarbonyl)amino-2-methylbenzoic acid

3-(Aminocarbonyl)amino-2-methylbenzoic Acid (CAS No. 1313855-79-6): An Overview of Its Structure, Properties, and Applications

3-(Aminocarbonyl)amino-2-methylbenzoic acid (CAS No. 1313855-79-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This article provides a comprehensive overview of its chemical structure, physical properties, and potential applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Synthesis: 3-(Aminocarbonyl)amino-2-methylbenzoic acid is a derivative of benzoic acid with a unique functional group arrangement. The compound features an amide group (CONH₂) and an amino group (NH₂) attached to the benzene ring, along with a methyl group (-CH₃) at the ortho position. This specific arrangement imparts distinct chemical properties and reactivity patterns. The synthesis of 3-(Aminocarbonyl)amino-2-methylbenzoic acid can be achieved through various routes, including the reaction of 2-methylbenzoic acid with ammonia and carbonyl chloride under controlled conditions. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as the use of catalysts and solvents that minimize waste and energy consumption.

Physical Properties: 3-(Aminocarbonyl)amino-2-methylbenzoic acid is a white crystalline solid at room temperature. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), but insoluble in non-polar solvents like hexane. The compound exhibits a melting point of approximately 180°C, which can vary slightly depending on purity and crystallinity. Its molecular weight is 197.19 g/mol, and it has a pKa value that reflects its acidic nature due to the carboxylic acid group.

Spectroscopic Analysis: The characterization of 3-(Aminocarbonyl)amino-2-methylbenzoic acid often involves various spectroscopic techniques to confirm its structure and purity. Infrared (IR) spectroscopy reveals characteristic peaks for the carboxylic acid (-COOH), amide (CONH₂), and amino (NH₂) groups. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the aromatic protons, methyl group, and functional groups. Mass spectrometry (MS) confirms the molecular weight and can help identify any impurities or by-products.

Biological Activity and Applications: 3-(Aminocarbonyl)amino-2-methylbenzoic acid has shown promising biological activity in several areas. In pharmaceutical research, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammation pathways. Additionally, studies have explored its use as an antimicrobial agent against various bacterial strains. The compound's structural similarity to certain natural products has also made it a valuable lead compound for drug discovery efforts.

Clinical Trials and Safety Profile: While extensive clinical trials are still ongoing, preliminary studies have indicated that 3-(Aminocarbonyl)amino-2-methylbenzoic acid exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings suggest its potential for further development as a safe and effective therapeutic agent. However, like any new drug candidate, rigorous safety assessments are essential to ensure its long-term safety profile.

Molecular Modeling and Computational Studies: Computational methods have played a crucial role in understanding the behavior of 3-(Aminocarbonyl)amino-2-methylbenzoic acid. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. Quantum mechanical calculations have helped predict its electronic properties and reactivity patterns, guiding experimental design and optimization efforts.

Sustainability and Green Chemistry: In line with the growing emphasis on sustainability in chemical research, efforts are being made to develop more eco-friendly processes for the synthesis of 3-(Aminocarbonyl)amino-2-methylbenzoic acid. These include the use of renewable feedstocks, catalytic systems that minimize waste generation, and solvent-free reactions. Such approaches not only reduce environmental impact but also enhance economic viability by lowering production costs.

FUTURE DIRECTIONS AND CONCLUSIONS: The versatility of 3-(Aminocarbonyl)amino-2-methylbenzoic acid makes it an exciting compound for further exploration in multiple fields. Ongoing research aims to optimize its synthesis methods, enhance its biological activity through structural modifications, and explore new applications in areas such as materials science and environmental remediation. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.